Cas no 10441-57-3 (1-Methylpyrrolidine-2-thione)

• Product Name: 1-Methylpyrrolidine-2-thione
• CAS No: 10441-57-3
• MF: C₅H₉NS
• MW: 115.196659803391
• MDL: MFCD00966332
• CID: 118610
• PubChem ID: 87559074
• Update Time: 2025-11-01

1-Methylpyrrolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinethione,1-methyl-
• 1-Methylpyrrolidine-2-thione
• 2-Pyrrolidinethione, 1-Methyl-
• 1-METHYLPYRROLIDINE-2-THIONE 97.0%+(GC)
• 1-Methyl-2-pyrrolidinethione
• N-methylpyrrolidine-2-thione
• 1-Methyl-2-pyrrolidinethione #
• OQILOJRSIWGQSM-UHFFFAOYSA-N
• AK308101
• M1748
• AKOS015909118
• 1-methyl-pyrrolidine-2-thione
• 10441-57-3
• CS-W013619
• SCHEMBL208037
• MFCD00966332
• DTXSID00341743
• A847444
• F16372

• MDL： MFCD00966332
• Inchi： 1S/C5H9NS/c1-6-4-2-3-5(6)7/h2-4H2,1H3
• InChI Key： OQILOJRSIWGQSM-UHFFFAOYSA-N
• SMILES： S=C1CCCN1C

Computed Properties

• Exact Mass: 115.04600
• Monoisotopic Mass: 115.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 35.3

Experimental Properties

• Color/Form: Not available
• Density: 1.09
• Melting Point: 16°C(lit.)
• Boiling Point: 145°C/15mmHg(lit.)
• Flash Point: 45.5°C
• Refractive Index: 1.5830 to 1.5870
• PSA: 35.33000
• LogP: 0.97730
• Solubility: Not available

1-Methylpyrrolidine-2-thione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents

Additional information on 1-Methylpyrrolidine-2-thione

Professional Introduction to 1-Methylpyrrolidine-2-thione (CAS No. 10441-57-3)

1-Methylpyrrolidine-2-thione, identified by the Chemical Abstracts Service Number (CAS No.) 10441-57-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom and one sulfur atom. The presence of a methyl group at the 1-position and a thione group at the 2-position imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 1-Methylpyrrolidine-2-thione is highly versatile, allowing for modifications at various positions to tailor its biological activity. In recent years, this compound has been extensively studied for its potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The sulfur-containing thione group is known to enhance binding affinity and selectivity, making it an attractive moiety for designing small-molecule drugs targeting specific biological pathways.

One of the most compelling aspects of 1-Methylpyrrolidine-2-thione is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this molecule have been investigated for their ability to inhibit key enzymes involved in cancer cell proliferation, such as kinases and proteases. The thione group's ability to form stable disulfide bonds also makes it useful in designing redox-sensitive drugs that can selectively target diseased cells.

Recent advancements in computational chemistry have further highlighted the significance of 1-Methylpyrrolidine-2-thione as a lead compound. Molecular docking studies have demonstrated its potential to interact with various protein targets, including those implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. The methylpyrrolidine core provides a favorable pharmacokinetic profile, while the thione group enhances solubility and bioavailability, crucial factors for drug efficacy.

In addition to its pharmaceutical applications, 1-Methylpyrrolidine-2-thione has shown promise in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of catalysts and luminescent materials. These complexes exhibit unique optical properties that are useful in sensors and light-emitting devices. The versatility of this compound underscores its importance not only as a building block for drugs but also as a material with industrial applications.

The synthesis of 1-Methylpyrrolidine-2-thione typically involves multi-step organic reactions, often starting from readily available precursors such as pyrrole derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research purposes. Techniques like transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions on the pyrrolidine ring, expanding the chemical space available for drug discovery.

One notable area of research involving 1-Methylpyrrolidine-2-thione is its application in antiviral drug development. Studies have shown that certain derivatives can inhibit viral proteases and polymerases, crucial enzymes for viral replication. The thione group's reactivity allows for covalent bonding with target residues on these enzymes, leading to potent inhibition. This mechanism has been explored particularly in the context of emerging infectious diseases, where rapid development of antiviral agents is essential.

The environmental impact of synthesizing and utilizing 1-Methylpyrrolidine-2-thione has also been a focus of recent research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic approaches using engineered enzymes have shown promise in facilitating key transformations while maintaining high yields and selectivity. Such sustainable practices align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Another exciting application of 1-Methylpyrrolidine-2-thione is in the field of precision medicine. By incorporating this scaffold into targeted therapies, researchers aim to develop treatments that are more effective and have fewer side effects compared to traditional drugs. Personalized medicine approaches leverage structural diversity derived from compounds like 1-Methylpyrrolidine-2-thione to design patient-specific drug regimens based on genetic profiles and disease biomarkers.

The future prospects for 1-Methylpyrrolidine-2-thione are vast, driven by ongoing discoveries in medicinal chemistry and materials science. As computational tools become more sophisticated, virtual screening methods will continue to identify novel derivatives with enhanced therapeutic potential. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 1-Methylpyrrolidine-2-thione (CAS No. 10441-57-3) represents a cornerstone compound in modern chemical research with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications from drug development to advanced materials, making it an indispensable tool for scientists seeking innovative solutions to global challenges.